Cas no 90000-46-7 ((2-ETHYL-6-METHYL-PYRIMIDIN-4-YL)-HYDRAZINE)

• Product Name: (2-ETHYL-6-METHYL-PYRIMIDIN-4-YL)-HYDRAZINE
• CAS No: 90000-46-7
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• MDL: MFCD08753333
• CID: 5249201
• Update Time: 2025-05-20

(2-ETHYL-6-METHYL-PYRIMIDIN-4-YL)-HYDRAZINE Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-ethyl-4-hydrazinyl-6-methyl-
• (2-ETHYL-6-METHYL-PYRIMIDIN-4-YL)-HYDRAZINE

• MDL： MFCD08753333
• Inchi： 1S/C7H12N4/c1-3-6-9-5(2)4-7(10-6)11-8/h4H,3,8H2,1-2H3,(H,9,10,11)
• InChI Key： HLWCKMMTVAGECQ-UHFFFAOYSA-N
• SMILES： C1(CC)=NC(C)=CC(NN)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on (2-ETHYL-6-METHYL-PYRIMIDIN-4-YL)-HYDRAZINE

Comprehensive Guide to (2-ETHYL-6-METHYL-PYRIMIDIN-4-YL)-HYDRAZINE (CAS No. 90000-46-7): Properties, Applications, and Market Insights

(2-ETHYL-6-METHYL-PYRIMIDIN-4-YL)-HYDRAZINE (CAS No. 90000-46-7) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. This compound, featuring a unique hydrazine functional group attached to a substituted pyrimidine ring, has garnered attention for its versatile chemical properties and broad applicability. Researchers and industry professionals frequently search for information on pyrimidine-based compounds, hydrazine derivatives, and their role in drug discovery, making this an important topic in modern chemistry.

The molecular structure of (2-ETHYL-6-METHYL-PYRIMIDIN-4-YL)-HYDRAZINE consists of a pyrimidine core with ethyl and methyl substituents at the 2- and 6-positions, respectively. This configuration contributes to its stability and reactivity, particularly in nucleophilic substitution reactions. The hydrazine moiety enhances its ability to form complexes with transition metals, making it valuable in catalysis and material science. Recent studies highlight its potential as a building block for heterocyclic compounds, which are crucial in developing new pharmaceutical intermediates and agrochemicals.

In the pharmaceutical industry, (2-ETHYL-6-METHYL-PYRIMIDIN-4-YL)-HYDRAZINE is explored for its role in synthesizing bioactive molecules. Its structural features align with current trends in small-molecule drug development, particularly for targeting enzymes and receptors involved in metabolic diseases. The compound's ability to act as a ligand or chelating agent also makes it relevant in medicinal chemistry, where researchers seek novel scaffolds for drug design. Additionally, its derivatives are investigated for potential antimicrobial and antioxidant properties, addressing growing concerns about antibiotic resistance and oxidative stress-related disorders.

The agrochemical sector utilizes (2-ETHYL-6-METHYL-PYRIMIDIN-4-YL)-HYDRAZINE as a precursor for crop protection agents. Its pyrimidine backbone is a common motif in herbicides and fungicides, offering selective action against plant pathogens. With increasing demand for sustainable agriculture, this compound's derivatives are being optimized for environmentally friendly formulations. Researchers are also examining its potential in plant growth regulation, responding to the global need for higher crop yields and climate-resilient farming solutions.

From a market perspective, the demand for (2-ETHYL-6-METHYL-PYRIMIDIN-4-YL)-HYDRAZINE is driven by advancements in custom synthesis and contract research organizations (CROs). Pharmaceutical and agrochemical companies increasingly outsource the production of specialized intermediates, creating opportunities for suppliers of high-purity pyrimidine derivatives. The compound's niche applications in material science, such as in coordination polymers and metal-organic frameworks (MOFs), further expand its commercial potential. Industry reports suggest steady growth in the fine chemicals market, with heterocyclic compounds like this playing a pivotal role.

Quality control and analytical characterization are critical for (2-ETHYL-6-METHYL-PYRIMIDIN-4-YL)-HYDRAZINE. Standard techniques include high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) to ensure purity and consistency. Suppliers often provide certificates of analysis (CoA) to meet regulatory requirements, particularly for research-grade chemicals. Proper storage conditions—typically in a cool, dry environment under inert atmosphere—are essential to maintain the compound's stability over time.

In conclusion, (2-ETHYL-6-METHYL-PYRIMIDIN-4-YL)-HYDRAZINE (CAS No. 90000-46-7) represents a versatile and valuable chemical intermediate with diverse applications. Its relevance in drug discovery, agrochemical innovation, and advanced materials underscores its importance in contemporary research and industry. As scientific and industrial needs evolve, this compound is poised to remain a key player in the development of next-generation specialty chemicals.